![molecular formula C30H26O8 B034943 Peroxisomicine a1 CAS No. 110270-61-6](/img/structure/B34943.png)
Peroxisomicine a1
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Peroxisomicine a1 is a natural product that has been isolated from the fermentation broth of the actinomycete Streptomyces. It has been found to exhibit a wide range of biological activities, including antitumor, antibacterial, and antifungal properties. The compound has generated significant interest among researchers due to its potential for drug development.
Mechanism of Action
The exact mechanism of action of peroxisomicine a1 is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been reported to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including topoisomerase II, which is involved in DNA replication and repair. The compound has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
One of the main advantages of peroxisomicine a1 for lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell death and for developing new cancer therapies. However, the compound is difficult to synthesize and is not readily available in large quantities, which can limit its use in some experiments.
Future Directions
There are several potential future directions for research on peroxisomicine a1. One area of interest is the development of new synthetic methods for the compound, which could make it more readily available for research and drug development. Another area of interest is the investigation of the compound's mechanism of action, which could lead to the development of more effective cancer therapies. Finally, there is also potential for research on the use of this compound as an antibiotic, due to its potent antibacterial and antifungal properties.
Synthesis Methods
The synthesis of peroxisomicine a1 is a challenging task due to its complex structure. Several synthetic approaches have been reported in the literature, including total synthesis and semi-synthesis. Total synthesis involves the construction of the entire molecule from simple starting materials, while semi-synthesis involves the modification of a natural product or a precursor molecule to obtain the desired compound.
Scientific Research Applications
Peroxisomicine a1 has been extensively studied for its potential as a therapeutic agent. It has been found to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been shown to possess antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics.
properties
CAS RN |
110270-61-6 |
---|---|
Molecular Formula |
C30H26O8 |
Molecular Weight |
514.5 g/mol |
IUPAC Name |
(3S)-3,8,9-trihydroxy-3-methyl-7-[(2S)-2,5,10-trihydroxy-2-methyl-4-oxo-1,3-dihydroanthracen-9-yl]-2,4-dihydroanthracen-1-one |
InChI |
InChI=1S/C30H26O8/c1-29(37)9-14-8-13-6-7-16(26(34)22(13)27(35)21(14)19(32)11-29)23-15-4-3-5-18(31)24(15)28(36)25-17(23)10-30(2,38)12-20(25)33/h3-8,31,34-38H,9-12H2,1-2H3/t29-,30-/m0/s1 |
InChI Key |
FBPZAGOTWAVQJH-KYJUHHDHSA-N |
Isomeric SMILES |
C[C@@]1(CC2=C(C(=O)C1)C(=C3C(=C2)C=CC(=C3O)C4=C5C[C@](CC(=O)C5=C(C6=C4C=CC=C6O)O)(C)O)O)O |
SMILES |
CC1(CC2=C(C(=O)C1)C(=C3C(=C2)C=CC(=C3O)C4=C5CC(CC(=O)C5=C(C6=C4C=CC=C6O)O)(C)O)O)O |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)C(=C3C(=C2)C=CC(=C3O)C4=C5CC(CC(=O)C5=C(C6=C4C=CC=C6O)O)(C)O)O)O |
synonyms |
Karwinskia toxin T-514 Peroxisomicine a1 T-514 toxin 514, Karwinskia |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.